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Abstract
Uridine diphosphate xylose (UDP-xylose) is a pivotal nucleotide sugar that serves as the

primary donor of xylose for the biosynthesis of a vast array of essential glycoconjugates across

all domains of life. In mammals, it is indispensable for the initiation of glycosaminoglycan

(GAG) chain synthesis on proteoglycans, which are integral components of the extracellular

matrix and play critical roles in cell signaling. In plants, UDP-xylose is a key precursor for the

synthesis of major cell wall polysaccharides, including xylan and xyloglucan. This guide

provides a comprehensive overview of the structure, chemical properties, and significant

biological roles of UDP-xylose, with a focus on its involvement in key metabolic and signaling

pathways. Detailed experimental protocols for its synthesis and analysis are also presented to

support further research and development in this field.

Structure and Chemical Properties
Uridine diphosphate xylose (UDP-α-D-xylose) is a complex organic molecule composed of a

nucleoside (uridine) linked via a diphosphate bridge to a pentose sugar (xylose). The xylose

moiety is in the α-anomeric configuration.

Chemical Structure:
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IUPAC Name: [[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-

yl]methoxy-hydroxyphosphoryl] [(2R,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl] hydrogen

phosphate[1]

Molecular Formula: C₁₄H₂₂N₂O₁₆P₂[1]

Molecular Weight: 536.28 g/mol [1]

A 2D structure of UDP-alpha-D-Xylose is available.[2] The molecule consists of a uridine

nucleotide linked to a xylose sugar moiety through a diphosphate group.

Physicochemical Properties
The physicochemical properties of UDP-xylose are crucial for its biological function and for the

development of experimental procedures. Quantitative data for these properties are

summarized in Table 1. The disodium salt form of UDP-xylose generally exhibits enhanced

water solubility and stability.[3]

Table 1: Physicochemical Properties of UDP-Xylose

Property Value Source

Physical Description Solid [1]

Melting Point 144.5 °C [1]

LogP -0.96 [1]

Solubility in Water
Soluble (quantitative data not

readily available)
[3]

Solubility in Organic Solvents Data not readily available

pKa Values Data not readily available

Stability

Stable at < -15°C[4]. The

stability of related sugars is pH

and temperature-dependent.[5]

[6]
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Biological Synthesis and Metabolism
UDP-xylose is synthesized in the cytoplasm and the lumen of the Golgi apparatus from UDP-

glucose through a two-step enzymatic pathway. This pathway is a critical control point for the

biosynthesis of various glycoconjugates.

Biosynthesis of UDP-Xylose
The synthesis of UDP-xylose from UDP-glucose is a key metabolic pathway.[7]

Oxidation of UDP-glucose: UDP-glucose dehydrogenase (UGDH) catalyzes the NAD⁺-

dependent oxidation of UDP-glucose to UDP-glucuronic acid (UDP-GlcA).[7][8]

Decarboxylation of UDP-GlcA: UDP-xylose synthase (UXS), also known as UDP-glucuronic

acid decarboxylase, catalyzes the decarboxylation of UDP-GlcA to form UDP-xylose.[7][9]

This pathway is subject to feedback inhibition, where UDP-xylose can inhibit the activity of

UGDH, thereby regulating its own production and the flux of UDP-sugars in the cell.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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